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Compound of Interest

Compound Name: Alfuzosin-d6

Cat. No.: B15617626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the physical and chemical properties of

Alfuzosin-d6, a deuterated analog of Alfuzosin. Alfuzosin is a selective alpha-1 adrenergic

receptor antagonist used in the symptomatic treatment of benign prostatic hyperplasia (BPH).

[1][2][3] The incorporation of deuterium can be utilized for various research applications,

including its use as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS,

and as a tracer in pharmacokinetic studies.[4]

Physicochemical Properties
Alfuzosin-d6 shares its core structure with Alfuzosin, with the primary difference being the

substitution of six hydrogen atoms with deuterium. This isotopic labeling results in a slightly

higher molecular weight but does not significantly alter the fundamental physicochemical

properties. The data for Alfuzosin and its hydrochloride salt are provided for a comprehensive

comparison.
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Property Alfuzosin-d6 Alfuzosin
Alfuzosin
Hydrochloride

Synonyms SL 77499-d6 Alfuzosina, Alfuzosine
Xatral, Uroxatral,

Alfuzosin HCl

CAS Number 1006717-31-2[4] 81403-80-7[2] 81403-68-1[5][6]

Molecular Formula C₁₉H₂₁D₆N₅O₄ C₁₉H₂₇N₅O₄[2][7] C₁₉H₂₈ClN₅O₄[5][6]

Molecular Weight
395.49 g/mol

(Calculated)
389.456 g/mol [2][7] 425.9 g/mol [5][6]

Appearance
White to Off-White

Solid[6][8]

White to off-white

crystalline powder[7]

[9]

White or off-white

crystalline powder[9]

Melting Point Not explicitly reported ~240 °C[7][9] ~225 °C[6]

Solubility
DMSO (Slightly),

Methanol (Slightly)[8]

Water: 92 mg/L

(Estimated)[7]

Highly soluble in

water[10]

pKa Not explicitly reported 8.13 (at 25°C)[6] Not applicable

Protein Binding Not explicitly reported 82-90%[2][6] Not applicable

Mechanism of Action: Alpha-1 Adrenergic Blockade
Alfuzosin functions as a selective and competitive antagonist of alpha-1 (α1) adrenergic

receptors. These receptors are densely located in the smooth muscle of the lower urinary tract,

including the prostate, bladder neck, prostatic capsule, and urethra.[1][3] In patients with BPH,

stimulation of these receptors by norepinephrine leads to smooth muscle contraction,

compressing the urethra and obstructing urine flow.

By blocking these α1-adrenoceptors, Alfuzosin induces relaxation of the smooth muscle in the

prostate and bladder neck.[2][3] This action reduces the resistance to urinary outflow, thereby

improving urine flow and alleviating the symptoms associated with BPH, such as urinary

hesitancy, frequency, and urgency.[1][3] Alfuzosin exhibits a selectivity for α1 receptors in the

urinary tract over those in vascular smooth muscle, which contributes to a lower incidence of

cardiovascular side effects like hypotension compared to less selective alpha-blockers.[1]
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Caption: Mechanism of action of Alfuzosin.

Experimental Protocols & Analytical Methodologies
The quantification and quality control of Alfuzosin and its deuterated analogs rely on robust

analytical methods. Below are detailed protocols derived from published literature for the

analysis of Alfuzosin, which are directly applicable to Alfuzosin-d6.

Reversed-Phase High-Performance Liquid
Chromatography (RP-HPLC)
This method is suitable for the routine analysis and quantification of Alfuzosin hydrochloride in

bulk drug and pharmaceutical dosage forms.[9]

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: Inertsil ODS-3V (5 µm, 15 cm x 0.46 cm) or equivalent C18 column.[9]

Mobile Phase: A mixture of Acetonitrile, Water, Tetrahydrofuran, and Perchloric Acid in a ratio

of 250:740:10:1 (v/v/v/v).[9]

Flow Rate: 1.0 mL/min.[9]
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Detection: UV detection at a wavelength of 245 nm.[9]

Temperature: Ambient (25 ± 2°C).[9]

Sample Preparation:

Prepare a stock solution of 1 mg/mL Alfuzosin hydrochloride in a 1:4 mixture of acetonitrile

and water.[9]

Create working standards by diluting the stock solution with the same solvent mixture to

achieve concentrations within the linear range (e.g., covering 50% to 150% of the target

assay concentration).[9]

For dosage forms, weigh and finely powder a set number of tablets. An amount of powder

equivalent to a target weight of the active ingredient is dissolved in the solvent, sonicated

to ensure complete dissolution, and filtered before injection.

Ultra-Performance Liquid Chromatography (UPLC)
UPLC offers a more rapid and sensitive method for analyzing Alfuzosin hydrochloride in the

presence of its impurities and degradation products.[11]

Instrumentation: UPLC system with a UV or Photodiode Array (PDA) detector.

Column: Waters Acquity HSS T3 C18 (1.8 µm, 100 mm x 2.1 mm).[11]

Mobile Phase: A gradient elution using a buffer (Perchloric acid, pH 3.5) and a mixture of

organic solvents (acetonitrile and tetrahydrofuran).[11]

Flow Rate: 0.3 mL/min.[11]

Detection: UV detection at 254 nm.[11]

Temperature: 30°C.[11]

Injection Volume: 2.0 µL.[11]
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Sample Preparation (Diluent): A mixture of buffer, acetonitrile, and tetrahydrofuran (20:80:1

v/v/v).[11]

Prepare a sample solution of Alfuzosin hydrochloride at a concentration of 0.4 mg/mL in

the diluent.[11]

Prepare standard solutions containing Alfuzosin and known impurities at specified

concentrations (e.g., LOQ to 200% of the limit concentration) to establish linearity and

accuracy.[11]

UV-Spectrophotometry
A simple and rapid method for the estimation of Alfuzosin in bulk and tablet formulations.[12]

Instrumentation: UV-Visible Double Beam Spectrophotometer.

Solvent: 0.1M Sodium Hydroxide (NaOH).[12]

Analytical Wavelength (λmax): 350 nm.[12]

Procedure:

Prepare a standard stock solution by dissolving a known weight (e.g., 25 mg) of Alfuzosin

hydrochloride in the solvent (0.1M NaOH) to a final volume (e.g., 100 mL) to get a

concentration of 250 µg/mL.[12]

Create a series of dilutions from the stock solution to establish a calibration curve within a

linear concentration range (e.g., 10-30 µg/mL).[12]

Measure the absorbance of the standard and sample solutions at 350 nm against a

solvent blank.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15617626?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

